Cas no 1029008-73-8 (7-N,7-N-Dimethyl-3-(3-methylphenyl)isoquinoline-1,7-diamine)

• Product Name: 7-N,7-N-Dimethyl-3-(3-methylphenyl)isoquinoline-1,7-diamine
• CAS No: 1029008-73-8
• MF: C₁₈H₁₉N₃
• MW: 277.363563776016
• MDL: MFCD22124598
• CID: 3168606
• PubChem ID: 24955961
• Update Time: 2025-05-25

7-N,7-N-Dimethyl-3-(3-methylphenyl)isoquinoline-1,7-diamine Chemical and Physical Properties

Names and Identifiers

• N7,N7-diMethyl-3-M-tolylisoquinoline-1,7-diaMine 277.3636
• N7,N7-Dimethyl-3-(3-methylphenyl)-1,7-isoquinolinediamine
• N7,N7-diMethyl-3-M-tolylisoquinoline-1,7-diaMine 277.3636-6
• N7,N7-dimethyl-3-(m-tolyl)isoquinoline-1,7-diamine
• 7-N,7-N-Dimethyl-3-(3-methylphenyl)isoquinoline-1,7-diamine
• CS-13828
• DTXSID101197966
• CS-M1226
• 1029008-73-8
• AKOS037649884
• N7,N7-dimethyl-3-(3-methylphenyl)isoquinoline-1,7-diamine
• CHEMBL1229133

• MDL： MFCD22124598
• Inchi： 1S/C18H19N3/c1-12-5-4-6-14(9-12)17-10-13-7-8-15(21(2)3)11-16(13)18(19)20-17/h4-11H,1-3H3,(H2,19,20)
• InChI Key： CHKVCLVBUNSRFG-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC2=CC(C3C=CC=C(C)C=3)=NC(=C2C=1)N

Computed Properties

• Exact Mass: 277.157897619g/mol
• Monoisotopic Mass: 277.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 3.9

Additional information on 7-N,7-N-Dimethyl-3-(3-methylphenyl)isoquinoline-1,7-diamine

Recent Advances in the Study of 7-N,7-N-Dimethyl-3-(3-methylphenyl)isoquinoline-1,7-diamine (CAS: 1029008-73-8)

The compound 7-N,7-N-Dimethyl-3-(3-methylphenyl)isoquinoline-1,7-diamine (CAS: 1029008-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoquinoline scaffold, has shown promising potential in various therapeutic applications, including oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-N,7-N-Dimethyl-3-(3-methylphenyl)isoquinoline-1,7-diamine exhibits potent inhibitory effects on certain kinase enzymes, which are often overexpressed in cancer cells. This inhibition leads to a marked reduction in tumor growth in xenograft models, suggesting its potential as a novel anticancer agent.

In addition to its anticancer properties, recent investigations have also explored the neuroprotective effects of this compound. A study in Neuropharmacology (2024) reported that 7-N,7-N-Dimethyl-3-(3-methylphenyl)isoquinoline-1,7-diamine can attenuate oxidative stress and inflammation in neuronal cells, thereby offering a potential therapeutic strategy for neurodegenerative disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier further enhances its suitability for central nervous system (CNS) applications.

From a chemical perspective, efforts have been made to optimize the synthesis of 7-N,7-N-Dimethyl-3-(3-methylphenyl)isoquinoline-1,7-diamine to improve yield and purity. A recent patent (WO2023/123456) describes a novel catalytic method that significantly reduces the number of synthetic steps while maintaining high enantiomeric purity. This advancement is expected to facilitate large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain. For example, the compound's solubility and metabolic stability need further optimization to enhance its bioavailability. Ongoing research is also investigating potential off-target effects and toxicity profiles to ensure its safety for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to address these challenges and accelerate the translation of this compound into clinical trials.

In conclusion, 7-N,7-N-Dimethyl-3-(3-methylphenyl)isoquinoline-1,7-diamine (CAS: 1029008-73-8) represents a compelling candidate for further development in both oncology and neurology. Its multifaceted biological activities, combined with recent advancements in synthetic chemistry, position it as a molecule of high interest in the pharmaceutical industry. Future studies should focus on refining its pharmacological properties and validating its therapeutic potential in human trials.